Cas no 1805153-20-1 (3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805153-20-1
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4858152
• Update Time: 2025-10-18

3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-6(10)3-2(7(16)17)1-15-5(4(3)14)8(11,12)13/h1,6H,14H2,(H,16,17)
• InChI Key： WYPUTXSESBXXKG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C(F)(F)F)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic Acid: A Comprehensive Overview

3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid is a highly specialized organic compound with the CAS number 1805153-20-1. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of medicinal chemistry, materials science, and environmental chemistry. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 4, and a trifluoromethyl group at position 2, along with a carboxylic acid group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for various applications.

The synthesis of 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The use of transition metal catalysts, such as palladium and copper complexes, has significantly streamlined the synthesis pathways for this compound.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of electron-withdrawing groups like trifluoromethyl and difluoromethyl substituents enhances the lipophilicity and bioavailability of the molecule, making it an attractive candidate for designing bioactive agents. For instance, researchers have explored its utility in developing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid has shown potential in materials science. Its rigid aromatic structure and electron-deficient nature make it suitable for designing advanced materials such as organic semiconductors and sensors. Recent studies have demonstrated its ability to form self-assembled monolayers on surfaces, which can be employed in creating high-performance electronic devices.

The environmental impact of this compound is another critical area of research. Given its fluorinated substituents, there is growing interest in understanding its degradation pathways under various environmental conditions. Recent findings suggest that under aerobic conditions, the compound undergoes oxidative cleavage of the carbon-fluorine bonds, leading to the formation of less hazardous byproducts. However, further studies are required to assess its long-term persistence in natural ecosystems.

In conclusion, 3-Amino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No: 1805153-20-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations across these fields.